Cas no 2228737-75-3 (2-(5-bromo-1H-indol-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(5-bromo-1H-indol-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228737-75-3
• MF: C₁₀H₈BrF₂NO
• MW: 276.077428817749
• CID: 6423305
• PubChem ID: 165631388
• Update Time: 2025-05-20

2-(5-bromo-1H-indol-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1H-indol-2-yl)-2,2-difluoroethan-1-ol
• 2228737-75-3
• EN300-1962978

• Inchi： 1S/C10H8BrF2NO/c11-7-1-2-8-6(3-7)4-9(14-8)10(12,13)5-15/h1-4,14-15H,5H2
• InChI Key： FQHCRGOTYUBGIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(CO)(F)F)N2

Computed Properties

• Exact Mass: 274.97573g/mol
• Monoisotopic Mass: 274.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Additional information on 2-(5-bromo-1H-indol-2-yl)-2,2-difluoroethan-1-ol

2-(5-Bromo-1H-indol-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2228737-75-3): A Comprehensive Overview

Introduction to the Compound

2-(5-Bromo-1H-indol-2-yl)-2,2-difluoroethan-1-ol, identified by the CAS registry number 2228737-75-3, is a structurally complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are widely studied due to their unique chemical properties and biological activities. The molecule features a 5-bromoindole moiety attached to a difluoroethanol group, creating a structure that combines aromaticity with fluorinated functionalities.

Structural Analysis and Synthesis

The synthesis of CAS No. 2228737-75-3 involves a series of carefully designed organic reactions. The core structure is derived from 5-bromoindole, which is synthesized via bromination of indole using N-bromosuccinimide (NBS) under radical conditions. The subsequent attachment of the difluoroethanol group is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. This compound's synthesis highlights the importance of precise control over reaction conditions to ensure high yield and purity.

Chemical Properties and Applications

One of the most notable features of CAS No. 2228737-75-3 is its fluorinated side chain, which imparts unique physical and chemical properties. The presence of fluorine atoms enhances the compound's stability, solubility, and bioavailability, making it an attractive candidate for pharmaceutical applications. Recent studies have explored its potential as a precursor in drug development, particularly in the design of antiviral agents and anticancer drugs.

Additionally, this compound exhibits interesting electronic properties due to its indole-based structure. The indole ring's aromaticity contributes to its ability to act as a building block in supramolecular chemistry, enabling the formation of self-assembled structures with potential applications in nanotechnology.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 2228737-75-3. Density functional theory (DFT) calculations have revealed that the bromine substituent on the indole ring significantly influences the molecule's electronic distribution, enhancing its ability to participate in π-interactions. This property has been leveraged in designing novel materials for optoelectronic devices.

Furthermore, experimental studies have demonstrated that this compound exhibits selective binding affinity towards certain metal ions, suggesting its potential use as a chelating agent in catalysis and environmental remediation.

Safety and Handling Considerations

While handling any chemical compound requires adherence to standard safety protocols, CAS No. 2228737-75-3 is not classified as a hazardous material under current regulations. However, it is advisable to handle it in a well ventilated area with appropriate personal protective equipment (PPE) to minimize exposure risks.

Conclusion and Future Directions

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